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Compound of Interest

Compound Name: 3-Methylphenethyl alcohol
CAS No.: 1875-89-4
Cat. No.: B162758

Get Quote

CAS: 1875-89-4 | Formula: CoH120 | Version: 1.0

Executive Summary

This technical guide provides a comprehensive safety and operational framework for the
handling of 3-Methylphenethyl alcohol (also known as m-methylphenethyl alcohol or 2-(3-
methylphenyl)ethanol). Targeted at pharmaceutical researchers and process chemists, this
document synthesizes physicochemical data with rigorous risk management protocols. While
often utilized as a fragrance ingredient due to its floral olfactory profile, its role as a
functionalized aromatic building block in drug development requires strict adherence to GHS-
compliant safety measures to mitigate risks associated with skin, eye, and respiratory irritation.

Physicochemical Identity & Profile

Understanding the physical constants is the first line of defense in establishing proper
engineering controls.
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Property Value Operational Implication
Unique identifier for
CAS Number 1875-89-4 inventory/regulatory tracking.
[1]
i Calculation of molar
Molecular Weight 136.19 g/mol

equivalents in synthesis.

Physical State

Liguid (Colorless)

Fluid handling protocols apply.

Boiling Point

242-243 °C

High boiling point; low volatility
at RT, but vapor pressure
increases significantly upon

heating.

Density

1.002 g/mL @ 25 °C

Slightly denser than water; will
sink in aqueous biphasic

washes if not emulsified.

Flash Point

109 °C (Closed Cup)

Combustible Class IlIB.
Requires heating to ignite, but

mist/spray can be explosive.

Solubility

Low in water; High in organic

solvents

Requires organic solvents
(DCM, EtOAC) for extraction;
aqueous spills require

surfactant for cleanup.

Hazard Identification & Toxicology (GHS

Framework)

3-Methylphenethyl alcohol is classified under the Globally Harmonized System (GHS) with

specific warnings regarding its irritant properties.

Primary Hazards|[2]

o H302 (Harmful if swallowed): Moderate acute toxicity. Ingestion may cause gastrointestinal

distress and systemic effects similar to other phenethyl alcohol derivatives.
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o H315 (Causes skin irritation): Lipophilic nature allows penetration of the stratum corneum,
leading to dermatitis and local inflammation.

o H319 (Causes serious eye irritation): Direct contact can cause severe conjunctival irritation
and potential corneal injury if not flushed immediately.

o H335 (May cause respiratory irritation): Inhalation of vapors, especially when heated, irritates
the mucous membranes of the upper respiratory tract.

Toxicological Mechanism

As a primary alcohol, 3-Methylphenethyl alcohol is metabolized via Alcohol Dehydrogenase
(ADH) to its corresponding aldehyde, and subsequently by Aldehyde Dehydrogenase (ALDH)
to 3-methylphenylacetic acid. The intermediate aldehyde can be reactive and cytotoxic,
contributing to the irritation potential observed in mucosal tissues.

Risk Management & Engineering Controls
Engineering Controls Hierarchy

Reliance on PPE alone is insufficient. The following engineering controls are mandatory:

o Primary Containment: All transfers and heating operations must occur within a certified
chemical fume hood operating at a face velocity of 80—-100 fpm.

e Process Isolation: Reactions involving temperatures >80 °C should be performed in closed
vessels or under reflux condensers to prevent vapor release.

o Ventilation: Laboratory spaces must maintain a minimum of 6-10 air changes per hour
(ACH).

Personal Protective Equipment (PPE) Matrix
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Body Area Recommended PPE Technical Justification

Excellent resistance to
aromatic alcohols. Latex is
) o permeable and should be
Hand Protection Nitrile Rubber (= 0.11 mm) ) ,
avoided. Double-gloving
recommended for prolonged

handling.

Safety glasses are insufficient
Eye Protection Chemical Splash Goggles due to the liquid nature and

severe irritation risk (H319).

Required only if engineering
controls (fume hood) fail or
Respiratory NIOSH N95 or P100 (if during spill cleanup. A half-
aerosolized) mask with organic vapor
cartridges is needed for large

spills.

Standard protection against
Body Defense Lab Coat (Cotton/Poly blend)
splashes.

Emergency Response Protocols

The following diagram outlines the decision logic for spill response and exposure management.
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INCIDENT DETECTED

Identify Incident Type

Chemical Spill Personal Exposure
Assess Volume Skin/Eye Contact

. . Flush with Water
Minor (< 100 mL) Major (> 100 mL) (15+ Minutes)

Seek Medical Attention
(SDS Section 4)

Absorb with Vermiculite Evacuate Area &
or Sand Contact EHS

:

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving 3-Methylphenethyl alcohol.

Handling, Storage, and Stability[3][4]

Storage Incompatibilities

3-Methylphenethyl alcohol contains a primary hydroxyl group (-CH2CH20H) and an electron-
rich aromatic ring.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b162758/docs?utm_src=pdf-body-img#technical-guide-safety-handling-and-application-of-3-methylphenethyl-alcohol
https://www.benchchem.com/product/b162758/docs?utm_src=pdf-body#technical-guide-safety-handling-and-application-of-3-methylphenethyl-alcohol
https://www.benchchem.com/product/b162758/docs?utm_src=pdf-body#technical-guide-safety-handling-and-application-of-3-methylphenethyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

e Oxidizing Agents: Incompatible with strong oxidizers (e.g., KMnOas, CrOs, concentrated

HNOs). Reaction can lead to exothermic generation of 3-methylphenylacetic acid or ring

oxidation.

o Acid Chlorides/Anhydrides: Reacts vigorously to form esters, releasing heat and potentially

HCI gas.

Storage Conditions

o Temperature: Store at room temperature (15-25 °C).

o Environment: Keep container tightly sealed in a dry, well-ventilated place. Hygroscopic

tendencies are low, but moisture can affect purity in sensitive applications.

o Shelf Life: Stable for >2 years if stored correctly.
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Figure 2: Storage requirements and chemical incompatibility map.

Pharmaceutical Application & Synthesis Context

For drug development professionals, 3-Methylphenethyl alcohol serves as a versatile scaffold
intermediate.

Synthetic Utility[5]

o Linker Chemistry: The primary alcohol is easily converted to a leaving group (mesylate,
tosylate, or halide) for nucleophilic substitution reactions, allowing the attachment of the 3-
methylphenethyl motif to pharmacophores.

« Oxidation: Controlled oxidation yields (3-methylphenyl)acetaldehyde, a precursor for
reductive amination reactions to synthesize secondary amines.

Metabolic Considerations

In metabolic stability assays (microsomal stability), the compound is expected to undergo:
* Phase I Oxidation to the carboxylic acid (3-methylphenylacetic acid).
e Phase Il: Glucuronidation of the alcohol or the subsequent acid.

» Note: The methyl group on the aromatic ring is also a potential site for benzylic hydroxylation
by CYP450 enzymes, though oxidation of the primary alcohol is kinetically favored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 3-Methylphenethyl alcohol | 1875-89-4 [chemicalbook.com]

 To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Application of 3-
Methylphenethyl Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162758/docs#technical-guide-safety-handling-and-
application-of-3-methylphenethyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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